N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-YL)acetamide

• IUPAC Name: N-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)acetamide
• InChI: InChI=1S/C16H23NO/c1-11(18)17-12-6-7-13-14(10-12)16(4,5)9-8-15(13,2)3/h6-7,10H,8-9H2,1-5H3,(H,17,18)
• InChI Key: CUMBLUSSCDUGRG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)C(CCC2(C)C)(C)C
• Molecular Formula: C16H23NO
• DSSTOX Substance ID: DTXSID70439303
• Molecular Weight: 245.36 g/mol
• CAS No.: 139162-43-9

Description

N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-YL)acetamide is a useful research compound. Its molecular formula is C16H23NO and its molecular weight is 245.36 g/mol. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Research into the biological effects of acetamide, formamide, and their derivatives has continued since initial reviews in the 1980s. These compounds hold commercial importance and have varied biological responses, which reflect both their biology and their usage or proposed usage. The environmental toxicology of these materials has expanded, including data not available in earlier reviews, which helps in understanding their biological consequences upon exposure (Kennedy, 2001).

Pharmacological Insights into Ketamine and Its Derivatives

Ketamine, a compound with structural similarities to acetamide derivatives, exhibits analgesic, anti-inflammatory, and antidepressant actions. It undergoes extensive metabolism to form various metabolites, including norketamine and hydroxynorketamine (HNK) metabolites, which have been studied for their therapeutic potential. This provides insight into the pharmacological activities of acetamide derivatives and their metabolites, opening avenues for new therapeutic uses (Zanos et al., 2018).

Environmental Impacts and Degradation Pathways

The environmental impact of pharmaceuticals, including acetaminophen—a well-studied acetamide derivative—highlights the importance of understanding the degradation pathways and potential toxicities of these compounds in various environments. Research into the occurrences, toxicities, removal technologies, and transformation pathways of acetaminophen has shown that it can reach significant concentrations in wastewater and surface water, necessitating advanced treatment methods to mitigate its impact (Vo et al., 2019).